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Compound of Interest

Compound Name: Heptaethylene glycol

Cat. No.: B1673116

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Heptaethylene glycol, a poly(ethylene glycol) (PEG), is a versatile chemical used in various
research and development applications.[1][2] While it is recognized for its hydrophilic properties
and use as a linker in synthesizing PROTACS, proper handling and disposal are paramount to
ensure laboratory safety and environmental protection.[1] This guide provides a comprehensive
overview of the immediate safety protocols, operational plans, and disposal procedures for
heptaethylene glycol.

Immediate Safety and Handling

Before initiating any procedure involving heptaethylene glycol, it is crucial to be aware of its
potential hazards. According to its Safety Data Sheet (SDS), heptaethylene glycol is classified
as an acute oral toxicant (Category 4), a skin irritant (Category 2), a serious eye irritant
(Category 2A), and may cause respiratory irritation (Category 3).[3] Therefore, appropriate
personal protective equipment (PPE) is mandatory.

Recommended Personal Protective Equipment (PPE):[3]
o Eye Protection: Safety goggles with side-shields.

e Hand Protection: Protective gloves.
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» Skin and Body Protection: Impervious clothing, such as a lab coat.
» Respiratory Protection: A suitable respirator should be used if ventilation is inadequate.

All handling of heptaethylene glycol should be conducted in a well-ventilated area, preferably
within a chemical fume hood. An accessible safety shower and eye wash station are essential
in the immediate work area.

Quantitative Data

The following table summarizes key quantitative data for heptaethylene glycol:

Property Value

CAS Number 5617-32-3
Molecular Formula C14H3008
Molecular Weight 326.38 g/mol

Boiling Point 244 °C at 0.6 mmHg
Melting/Freezing Point 17.8-18.8 °C

Flash Point 216.9+£27.3°C
Relative Density 1.13 g/cm3

Water Solubility Slightly soluble
Octanol/Water Partition Coefficient (XLogP3) -2

Experimental Protocols: Spill and Disposal
Procedures

Accidental Release Measures
In the event of a spill, the following steps should be taken:

o Evacuate Personnel: Ensure all non-essential personnel leave the immediate area.
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o Ensure Adequate Ventilation: Maintain proper ventilation to avoid vapor inhalation.
» Don Appropriate PPE: Use full personal protective equipment as outlined above.

o Contain the Spill: Prevent further leakage or spillage. Keep the material away from drains
and water courses.

» Absorb the Spill: Use a finely-powdered liquid-binding material such as diatomite or universal
binders to absorb the solution.

o Decontaminate Surfaces: Scrub the affected surfaces and equipment with alcohol.

o Dispose of Contaminated Material: Collect all contaminated materials in a labeled container
for proper disposal according to the procedures outlined below.

Step-by-Step Disposal Plan

While polyethylene glycols are generally considered biodegradable and not classified as
hazardous waste, it is crucial to adhere to local regulations and avoid discharging them into the
wastewater system.

o Waste Characterization: Determine if the heptaethylene glycol waste is contaminated with
other hazardous substances. If so, the waste must be managed according to the hazards of
all constituents.

o Container Selection and Labeling:

o Collect waste heptaethylene glycol in a dedicated, chemically compatible container.
High-density polyethylene (HDPE) or glass containers are generally suitable.

o The container must be in good condition, with a secure, leak-proof lid.

o Label the container clearly with "Hazardous Waste," the full chemical name
("Heptaethylene Glycol"), and the accumulation start date.

» Waste Accumulation and Storage:
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o Store the waste container in a designated satellite accumulation area (SAA) that is cool,
dry, and well-ventilated.

o Keep the container tightly closed when not in use.

» Disposal Request and Pickup:

o Once the container is full or has reached the storage time limit set by your institution,
arrange for disposal through your Environmental Health and Safety (EHS) office or a
licensed hazardous waste disposal contractor.

o Do not pour heptaethylene glycol down the drain.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of heptaethylene
glycol.
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Heptaethylene Glycol Disposal Workflow
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Caption: Logical workflow for the proper disposal of heptaethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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